4-Tert-butylsulfanyl-1-chloro-2-fluorobenzene
Overview
Description
The compound with the identifier “4-Tert-butylsulfanyl-1-chloro-2-fluorobenzene” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is part of a vast collection of chemical information that is freely accessible to researchers and the general public.
Preparation Methods
The preparation of compounds like 4-Tert-butylsulfanyl-1-chloro-2-fluorobenzene typically involves various synthetic routes and reaction conditions. These methods can include:
Traditional Chemical Synthesis: This involves the step-by-step chemical reactions to build the compound from simpler starting materials.
Industrial Production: Large-scale production methods may involve continuous flow reactors, high-pressure conditions, and the use of catalysts to increase yield and efficiency.
Chemical Reactions Analysis
Compounds like 4-Tert-butylsulfanyl-1-chloro-2-fluorobenzene can undergo various types of chemical reactions, including:
Oxidation and Reduction: These reactions involve the transfer of electrons between molecules, often facilitated by reagents like hydrogen peroxide or sodium borohydride.
Substitution Reactions: These involve the replacement of one functional group in a molecule with another, commonly using reagents like halogens or alkylating agents.
Addition Reactions: These occur when atoms or groups are added to a molecule, often involving alkenes or alkynes as substrates.
Scientific Research Applications
4-Tert-butylsulfanyl-1-chloro-2-fluorobenzene has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent or intermediate in the synthesis of other compounds.
Biology: Studied for its interactions with biological molecules and potential effects on cellular processes.
Medicine: Investigated for its potential therapeutic effects and mechanisms of action.
Industry: Utilized in the production of materials, pharmaceuticals, and other chemical products.
Mechanism of Action
The mechanism by which 4-Tert-butylsulfanyl-1-chloro-2-fluorobenzene exerts its effects involves interactions with specific molecular targets and pathways. These can include binding to enzymes, receptors, or other proteins, leading to changes in cellular function and signaling pathways.
Comparison with Similar Compounds
4-Tert-butylsulfanyl-1-chloro-2-fluorobenzene can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar structures or functional groups, but with different biological activities or chemical properties. Examples of similar compounds can be found in the PubChem database by searching for structurally related molecules.
By understanding the detailed properties and applications of this compound, researchers can better utilize this compound in their scientific endeavors.
Properties
IUPAC Name |
4-tert-butylsulfanyl-1-chloro-2-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClFS/c1-10(2,3)13-7-4-5-8(11)9(12)6-7/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQDSMPZAHNXZSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SC1=CC(=C(C=C1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)SC1=CC(=C(C=C1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClFS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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